N-(3-(3-methyl-1,2,4-oxadiazol-5-yl)-5,7-dihydro-4H-thieno[2,3-c]pyran-2-yl)-4,5,6,7-tetrahydrobenzo[d]isoxazole-3-carboxamide

• IUPAC Name: N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-5,7-dihydro-4H-thieno[2,3-c]pyran-2-yl]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide
• InChI: InChI=1S/C18H18N4O4S/c1-9-19-17(26-21-9)14-11-6-7-24-8-13(11)27-18(14)20-16(23)15-10-4-2-3-5-12(10)25-22-15/h2-8H2,1H3,(H,20,23)
• InChI Key: YYJIBDIKIJUEKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=C(SC3=C2CCOC3)NC(=O)C4=NOC5=C4CCCC5
• Molecular Formula: C18H18N4O4S
• Molecular Weight: 386.4 g/mol

Description

N-(3-(3-methyl-1,2,4-oxadiazol-5-yl)-5,7-dihydro-4H-thieno[2,3-c]pyran-2-yl)-4,5,6,7-tetrahydrobenzo[d]isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C18H18N4O4S and its molecular weight is 386.43. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Potential and Heterocyclic Synthesis

• Antibacterial Agents

  Research into novel analogs of benzothiazole-substituted pyrazole derivatives has shown promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis. This suggests that structurally related compounds, like the one , could have potential applications in the development of new antibacterial drugs (Palkar et al., 2017).

• Antimycobacterial Activity

  Compounds synthesized from pyridine and pyrazine substituted with oxadiazole derivatives have demonstrated activity against Mycobacterium tuberculosis. Given the structural similarity, there is potential for the investigated compound to contribute to antimycobacterial research, offering insights into novel therapeutic agents (Gezginci et al., 1998).

• Heterocyclic Synthesis for Drug Discovery

  The synthesis of thiophenylhydrazonoacetates and their conversion into various heterocyclic derivatives underscores the importance of such chemical transformations in drug discovery. These synthetic pathways are essential for creating libraries of compounds with potential pharmacological applications, suggesting that research into the specified compound could yield valuable heterocyclic synthons for drug development (Mohareb et al., 2004).